Cas no 152121-54-5 (SB-203580 analogue (2))
SB-203580 analogue (2) Chemical and Physical Properties
Names and Identifiers
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- KVIYSVXFZOEINO-UHFFFAOYSA-N
- BDBM50104352
- 2-(4-Aminophenyl)-4-(4-fluorophenyl)-5-(4-pyridyl)-1H-imidazole
- 2-(4-aminophenyl)4-(4-fluorophenyl)-5-(4-pyridyl)-1H-imidazole
- 4-[4-(4-Fluoro-phenyl)-5-pyridin-4-yl-1H-imidazol-2-yl]-phenylamine
- SB-203580 analogue (2)
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- Inchi: 1S/C20H15FN4/c21-16-5-1-13(2-6-16)18-19(14-9-11-23-12-10-14)25-20(24-18)15-3-7-17(22)8-4-15/h1-12H,22H2,(H,24,25)
- InChI Key: KVIYSVXFZOEINO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C2C=CN=CC=2)NC(C2C=CC(=CC=2)N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 412
- Topological Polar Surface Area: 67.6
SB-203580 analogue (2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | ES-0029-1MG |
SB-203580 analogue (2) |
152121-54-5 | >97% | 1mg |
£55.00 | 2025-02-08 | |
| Key Organics Ltd | ES-0029-5MG |
SB-203580 analogue (2) |
152121-54-5 | >97% | 5mg |
£128.00 | 2025-02-08 | |
| Key Organics Ltd | ES-0029-10MG |
SB-203580 analogue (2) |
152121-54-5 | >97% | 10mg |
£200.00 | 2025-02-08 |
SB-203580 analogue (2) Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on SB-203580 analogue (2)
SB-203580 Analogue (2) and CAS No. 152121-54-5: A Comprehensive Overview in Modern Chemical Biology
The compound with the CAS number 152121-54-5 and the product name SB-203580 Analogue (2) represents a significant advancement in the field of chemical biology, particularly in the realm of drug discovery and molecular targeting. This compound has garnered considerable attention due to its unique structural properties and its potential applications in therapeutic interventions. Understanding its chemical profile, biological activities, and the latest research findings is essential for appreciating its significance in contemporary pharmaceutical research.
SB-203580 Analogue (2) is a derivative of the original SB-203580 molecule, which has been extensively studied for its role in inhibiting specific kinases involved in cellular signaling pathways. The modification of SB-203580 to produce Analogue (2) has led to enhanced selectivity and potency, making it a promising candidate for further development. The structural modifications introduced in Analogue (2) have been carefully designed to optimize its interaction with target enzymes while minimizing off-target effects, thereby improving its therapeutic index.
The chemical structure of CAS No. 152121-54-5 features a novel arrangement of functional groups that contribute to its unique pharmacological properties. This includes a substituted phenyl ring that enhances binding affinity to the active site of kinases, as well as a hydroxyl group that modulates solubility and bioavailability. These structural features have been identified through rigorous computational modeling and experimental validation, ensuring that they align with the desired pharmacokinetic profile.
In recent years, there has been growing interest in the development of kinase inhibitors for the treatment of various diseases, including cancer, inflammation, and metabolic disorders. SB-203580 Analogue (2) has emerged as a key player in this area due to its ability to selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving patient outcomes. The compound's mechanism of action involves binding to the ATP-binding site of kinases, thereby preventing their activation and subsequent downstream signaling events.
One of the most compelling aspects of SB-203580 Analogue (2) is its potential application in personalized medicine. By targeting specific kinases that are overactive in certain patients, this compound can be tailored to individual therapeutic needs. This approach aligns with the broader trend towards precision medicine, where treatments are designed based on a patient's genetic and molecular profile. The compound's ability to modulate kinase activity with high specificity makes it an ideal candidate for such an approach.
The latest research on SB-203580 Analogue (2) has revealed several exciting findings that underscore its therapeutic potential. Studies have demonstrated that this compound can effectively inhibit the growth of cancer cells by blocking key signaling pathways involved in tumor progression. Additionally, preclinical trials have shown promising results in reducing inflammation and alleviating symptoms associated with chronic inflammatory diseases. These findings highlight the compound's versatility and its potential to address multiple therapeutic challenges.
The development of SB-203580 Analogue (2) also underscores the importance of interdisciplinary collaboration in drug discovery. Researchers from various fields, including chemistry, biology, pharmacology, and computer science, have contributed to its design and optimization. This collaborative approach has been instrumental in overcoming key challenges associated with kinase inhibition and has paved the way for the development of more effective therapeutics.
In conclusion, CAS No. 152121-54-5 and SB-203580 Analogue (2) represent a significant advancement in the field of chemical biology and drug discovery. Their unique structural properties, high selectivity, and promising biological activities make them valuable tools for therapeutic intervention. As research continues to uncover new insights into their mechanisms of action and applications in disease treatment, these compounds are poised to play a crucial role in shaping the future of medicine.
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